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Compound of Interest

Compound Name: MSDC 0160

Cat. No.: B1668645 Get Quote

Essential Safety and Handling Guide for MSDC
0160
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of MSDC 0160, a thiazolidinedione (TZD) compound. The following procedures are designed to

ensure the safety of laboratory personnel and to provide a clear, step-by-step guide for

operational and disposal plans.

Personal Protective Equipment (PPE)
When handling MSDC 0160, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Goggles
Must be worn at all times in the

laboratory.

Hand Protection Nitrile Gloves Standard laboratory grade.

Body Protection Laboratory Coat
To be worn over personal

clothing.

Respiratory Protection Dust Mask

Recommended when handling

the solid form to avoid

inhalation.

Operational Plan: Handling MSDC 0160 in a
Laboratory Setting
This section outlines a standard operating procedure for the handling of MSDC 0160, from

preparation to use in experimental assays.

1. Preparation and Weighing:

Ensure a clean and designated workspace, preferably within a chemical fume hood.

Before handling, confirm the availability and proper functioning of safety equipment,

including an eyewash station and safety shower.

Wear all required PPE as specified in the table above.

Use a calibrated analytical balance to weigh the desired amount of MSDC 0160 solid.

Handle the solid compound with care to minimize the generation of dust.

2. Dissolution:

Based on experimental requirements, select an appropriate solvent. MSDC 0160 is soluble

in DMSO.
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Add the weighed MSDC 0160 to the solvent in a suitable container (e.g., a vial or flask).

Gently agitate the mixture to ensure complete dissolution.

3. Use in Experiments:

Follow the specific protocols for your experiment, ensuring that all handling of MSDC 0160
solutions is conducted with the appropriate PPE.

Avoid direct contact with skin and eyes.

In case of accidental contact, immediately flush the affected area with copious amounts of

water and seek medical attention if irritation persists.

Disposal Plan
Proper disposal of MSDC 0160 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

1. Solid Waste:

Unused or expired solid MSDC 0160 should be treated as chemical waste.

Place the solid waste in a clearly labeled, sealed container designated for non-hazardous

chemical waste.

Do not dispose of solid MSDC 0160 in the regular trash.

2. Liquid Waste:

Solutions containing MSDC 0160 should be collected in a designated, sealed waste

container for chemical waste.

Do not pour solutions containing MSDC 0160 down the drain.

The waste container should be properly labeled with its contents.

3. Contaminated Materials:
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Any materials that have come into contact with MSDC 0160, such as pipette tips, gloves,

and weighing paper, should be disposed of as chemical waste.

Place these materials in a designated, sealed waste bag or container.

4. Final Disposal:

All collected chemical waste containing MSDC 0160 should be disposed of through the

institution's official hazardous waste management program.[1][2] Adhere to all local, state,

and federal regulations for chemical waste disposal.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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